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Compound of Interest

Compound Name: 2,4-Dimethylphenyl isonicotinate

Cat. No.: B310646

Get Quote

Executive Summary & Molecular Rationale

2,4-Dimethylphenyl isonicotinate represents a strategic lipophilic derivative of isonicotinic
acid. Unlike the parent hydrophilic acid or simple ethyl esters, the 2,4-dimethylphenyl moiety
introduces specific steric and hydrophobic properties critical for drug development:

o Steric Orthogonality: The ortho-methyl group (C2 position on the phenyl ring) forces a non-
planar conformation relative to the ester linkage, potentially enhancing specificity for globular
protein pockets.

 Lipophilicity: The aromatic xylidine tail significantly increases logP, facilitating passive
diffusion across the mycolic acid-rich cell walls of Mycobacterium tuberculosis.

This guide outlines the protocol for a complete theoretical study, moving from Density
Functional Theory (DFT) optimization to biological docking.

Quantum Chemical Framework (DFT Methodology)
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To establish the structural integrity of the molecule, you must perform geometry optimization
followed by frequency calculations.

Computational Protocol

Software Environment: Gaussian 16 / ORCA 5.0 Functional: B3LYP (Becke, 3-parameter, Lee-
Yang-Parr) — Chosen for its balance of cost vs. accuracy in organic ester bond lengths. Basis
Set: 6-311++G(d,p) — The diffuse functions (++) are mandatory to correctly model the lone
pairs on the pyridine nitrogen and ester oxygens.

Structural Predictions & Causality

The optimization will likely reveal a torsional twist.
e Prediction: The dihedral angle

(C(carbonyl)-O-C(phenyl)-C(ortho-methyl)) will deviate from

(planar) to approximately

o Causality: The steric repulsion between the ester carbonyl oxygen and the ortho-methyl
group on the phenyl ring prevents coplanarity. This twist disrupts

-conjugation between the ester and the phenyl ring, isolating the electronic systems of the
pyridine and the xylenyl group.

Frontier Molecular Orbitals (FMO)

 HOMO Location: Localized primarily on the electron-rich 2,4-dimethylphenyl ring.

e LUMO Location: Localized on the electron-deficient isonicotinic (pyridine) ring and the
carbonyl group.

» Implication: This spatial separation suggests a strong Intramolecular Charge Transfer (ICT)
capability, making the molecule a candidate for non-linear optical (NLO) applications.

Spectroscopic Assignment (Vibrational Analysis)
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Validation of the theoretical model requires comparison with experimental FT-IR data. Below

are the critical diagnostic bands.

Predicted
Vibrational Frequency Scaled (0.961 . Origin of
Intensity .
Mode (Unscaled factor) Signal
cm™?)
Ester Carbonyl
Stretch. Shifted
higher due to
(C=0) 1785 1715 - 1725 Strong electron-
withdrawing
pyridine.
Pyridine &
(C-H) arom 3150 - 3050 3030 - 3060 Weak Phenyl C-H
stretching.
Sym/Asym
) stretch of the
(C-H) methyl 2980 - 2900 2920 - 2950 Medium 2 4-dimethyl
groups.
) Pyridine ring
(C-N) 1590 1530 Medium _
breathing mode.
Asymmetric ester
(C-0-C) 1250 1200 Strong stretch.

Molecular Docking Protocol: Antitubercular Target

Isonicotinic acid derivatives are structural analogs of Isoniazid. The primary biological target is
the Enoyl-ACP Reductase (InhA) of M. tuberculosis.

Target Selection[1]

o PDB ID:1ENY (Crystal structure of InhA complexed with NADH and an inhibitor).
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o Rationale: The hydrophobic pocket of InhA accommodates lipophilic tails. The 2,4-
dimethylphenyl group is hypothesized to occupy the hydrophobic substrate-binding loop
(residues 196-219).

Docking Workflow (AutoDock Vina | PyRXx)

o Grid Box Generation: Center the grid on the co-crystallized ligand of LENY. Dimensions:
A.

e Ligand Preparation: Rotatable bonds must be defined. Crucial: The ester linkage bond
should be rotatable, but the amide-like resonance might restrict it. Allow rotation to let the
algorithm find the steric minimum of the 2,4-dimethy! twist.

e Scoring Function: Look for binding energies

kcal/mol.

Interaction Map Visualization

The following diagram illustrates the logical flow of the docking study and the expected
molecular interactions.
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Ligand: 2,4-Dimethylphenyl isonicotinate

Geometry Correction

DFT Optimization

(B3LYP/6-311++G(d,p)) Target: InhA (PDB: 1ENY)

Optimized .pdbgt / Receptor Grid

Molecular Docking
(AutoDock Vina)

Binding Mode Analysis

Predicted |Active Site Interactions

H-Bond: Pi-Pi Stacking: Hydrophobic Pocket:
Tyrl58 -> Pyridine N Phel149 -> Pyridine Ring Met199/Leu218 -> 2,4-Dimethylphenyl

Click to download full resolution via product page
Figure 1: Computational workflow and predicted binding interactions for InhA inhibition.

ADMET & Drug-Likeness Predictions

Using the SwissADME or pkCSM algorithms, the theoretical profile of 2,4-Dimethylphenyl
isonicotinate is expected to be:

¢ Lipophilicity (Consensus LogP): ~3.2 to 3.8.

o Analysis: Higher than Isoniazid (-0.7), allowing better penetration into the waxy
mycobacterial cell wall.

« Water Solubility: Moderately Soluble.
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» Blood Brain Barrier (BBB): Likely permeant due to the lipophilic phenyl ester.

e Lipinski Rule of 5:Compliant (MW < 500, LogP < 5, H-donors < 5, H-acceptors < 10).

Experimental Validation (Self-Correction Protocol)

To ensure Trustworthiness in your study, you must perform a "Negative Control" calculation:
e Calculated vs. Experimental NMR: Calculate the GIAO NMR shielding tensors.

o The Check: If the calculated chemical shift for the ortho-methyl protons deviates by >0.5 ppm
from experimental values, your geometry optimization failed to capture the steric twist. Re-
run optimization with a finer grid (Opt=Tight).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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